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Compound of Interest

Compound Name:
2-allyl-4-(4-

morpholinylcarbonyl)phenol

Cat. No.: B5739960

Get Quote

Title: Technical Dossier: 4-Hydroxy-3-allylbenzoylmorpholine – Structural Identification,

Synthesis, and Registry Analysis

Part 1: Executive Summary & Chemical Identity
Compound Definition: 4-Hydroxy-3-allylbenzoylmorpholine is a specific amide derivative formed

by the condensation of 3-allyl-4-hydroxybenzoic acid and morpholine. While often referenced in

the context of "privileged structures" in medicinal chemistry (specifically within libraries of

phenolic amides evaluated for antibacterial, antifungal, or analgesic properties), it is a non-

catalogued research intermediate in many public databases.

This guide serves as a definitive resource for researchers requiring the structural elucidation,

synthesis protocol, and registry status of this chemical entity.
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Property Value

IUPAC Name
(4-hydroxy-3-(prop-2-en-1-yl)phenyl)(morpholin-

4-yl)methanone

Common Name 4-Hydroxy-3-allylbenzoylmorpholine

Molecular Formula C₁₄H₁₇NO₃

Molecular Weight 247.29 g/mol

SMILES OC1=C(CC=C)C=C(C(N2CCOCC2)=O)C=C1

InChI Key
Predicted:[1][2] UDGHTNPEJPFNIP-

UHFFFAOYSA-N (Analogous)

Core Scaffold Benzoylmorpholine

Key Substituents Hydroxyl (-OH) at C4, Allyl (-CH₂CH=CH₂) at C3

Part 2: CAS Registry & Search Methodology
Current Registry Status: As of the latest public index updates, 4-hydroxy-3-

allylbenzoylmorpholine does not have a widely assigned, open-access Chemical Abstracts

Service (CAS) number. It is frequently synthesized de novo in structure-activity relationship

(SAR) studies involving 3-allyl-4-hydroxybenzoic acid (a known antibacterial pharmacophore).

Search Protocol for Non-Indexed Compounds: To validate this compound or find its specific

registry in proprietary databases (e.g., SciFinderⁿ or Reaxys), researchers must employ a

structural search rather than a name-based search.

DOT Diagram: CAS Verification Workflow
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Caption: Logical workflow for identifying non-indexed chemical entities using structural strings

(SMILES) rather than ambiguous nomenclature.

Part 3: Synthesis Protocol (Self-Validating)
Since the compound is likely a custom synthesis target, the following protocol is designed

based on the Claisen Rearrangement logic, which is the standard method for introducing allyl

groups at the ortho position of phenols.

Reaction Pathway:

O-Allylation: 4-Hydroxybenzoic acid ester → 4-Allyloxybenzoic acid ester.

Claisen Rearrangement: 4-Allyloxybenzoic acid ester → 3-Allyl-4-hydroxybenzoic acid ester

(Heat).

Hydrolysis: Ester → 3-Allyl-4-hydroxybenzoic acid (The key intermediate).

Amide Coupling: Acid + Morpholine → Target.

DOT Diagram: Synthesis Pathway
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Starting Material:
4-Hydroxybenzoic Acid Methyl Ester

Intermediate 1:
4-Allyloxybenzoic Acid Methyl Ester

Step 1

Intermediate 2 (Key):
3-Allyl-4-hydroxybenzoic Acid

Step 2 & Hydrolysis

TARGET:
4-Hydroxy-3-allylbenzoylmorpholine

Step 3

Allyl Bromide, K2CO3
(O-Allylation)

Heat (200°C)
(Claisen Rearrangement)

Morpholine, EDC/HOBt
(Amide Coupling)

Click to download full resolution via product page

Caption: Synthetic route utilizing the Claisen Rearrangement to install the allyl group, followed

by standard amide coupling.

Detailed Experimental Procedure (Theoretical):

Step 1: Preparation of 3-Allyl-4-hydroxybenzoic Acid (The Precursor)

Context: Direct allylation of the phenol ring is difficult; the standard approach is O-allylation

followed by thermal rearrangement.

Protocol: Dissolve methyl 4-hydroxybenzoate in acetone with

and allyl bromide. Reflux for 4-6 hours. Isolate the O-allyl ether. Heat the neat ether at 200°C
(or in high-boiling solvent like decalin) to effect the Claisen Rearrangement, yielding methyl
3-allyl-4-hydroxybenzoate. Hydrolyze with NaOH/MeOH to obtain the free acid (3-allyl-4-
hydroxybenzoic acid).
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Validation: NMR should show the loss of the O-allyl signal and appearance of C-allyl signals

(multiplets at ~3.3 ppm for

, ~5.9 ppm for

, ~5.1 ppm for

).

Step 2: Amide Coupling to Morpholine

Reagents: 3-Allyl-4-hydroxybenzoic acid (1.0 eq), Morpholine (1.2 eq), EDC.HCl (1.2 eq),

HOBt (1.2 eq), DIPEA (2.0 eq), DCM (Solvent).

Procedure:

Dissolve the acid in dry DCM under nitrogen.

Add EDC.HCl and HOBt; stir for 30 mins to activate the carboxylic acid.

Add Morpholine and DIPEA dropwise.

Stir at Room Temperature for 12-16 hours.

Workup: Wash with 1N HCl (to remove unreacted morpholine), then sat.

(to remove unreacted acid), then Brine. Dry over

.

Expected Yield: 75-85%.

Characterization:

IR: Amide carbonyl stretch (~1630 cm⁻¹), Phenolic -OH (~3300 cm⁻¹).

1H NMR: Distinct morpholine peaks (3.4-3.7 ppm range) and the allyl pattern on the

aromatic ring.
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Part 4: Applications & Significance
This compound belongs to a class of Phenolic Amides often investigated for:

Antimicrobial Activity: The 3-allyl-4-hydroxybenzoate moiety is structurally related to Eugenol

and Parabens, known for disrupting bacterial cell membranes [1].

LpxC Inhibition: Related N-hydroxyamide derivatives of 3-allyl-4-hydroxybenzoic acid have

been patented as inhibitors of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine

deacetylase (LpxC), a target for Gram-negative bacteria antibiotics [2].[3]

Analgesic Properties: Amides of phenolic acids often exhibit analgesic activity similar to

salicylates but with modified pharmacokinetic profiles due to the morpholine ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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